Cas no 2138559-02-9 (3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138559-02-9
• MF: C₁₆H₃₃NO₂
• MW: 271.438725233078
• CID: 5998552
• PubChem ID: 165497486
• Update Time: 2025-06-28

3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159913
• 2138559-02-9
• 3-[ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H33NO2/c1-6-16(3,4)14-9-8-13(18)12-15(14)17(7-2)10-11-19-5/h13-15,18H,6-12H2,1-5H3
• InChI Key： JYZMJPOHMUAQKE-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(CC)CCOC

Computed Properties

• Exact Mass: 271.251129295g/mol
• Monoisotopic Mass: 271.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Introduction to 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138559-02-9)

3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2138559-02-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The detailed chemical structure of this compound includes a cyclohexane ring substituted with various functional groups, which contribute to its diverse interactions with biological targets.

The molecular formula of 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol can be represented as C₁₁H₂₁NO₂. This formula highlights the presence of nitrogen atoms, which are crucial for the compound's potential role as a bioactive molecule. The nitrogen atoms are part of amine and ether functional groups, which are known to be important in drug design due to their ability to form hydrogen bonds and interact with various biological receptors.

One of the most striking features of this compound is its dual substitution pattern on the cyclohexane ring. The presence of both an amine group and an ether group at different positions on the ring creates a complex three-dimensional structure. This structural complexity is likely responsible for the compound's unique pharmacological properties. Specifically, the amine group can act as a hydrogen bond acceptor or donor, while the ether group can influence the compound's solubility and metabolic stability.

Recent studies have begun to explore the potential therapeutic applications of 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol. Research in this area has been particularly focused on its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this compound, such as the cyclohexane ring and the various substituents attached to it, are highly versatile and can be modified to produce molecules with tailored biological activities.

In particular, the cyclohexane ring itself is a common scaffold in many pharmacologically active compounds due to its ability to adopt multiple conformations, which can optimize interactions with biological targets. The specific substitution pattern in 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol may contribute to its ability to bind effectively to certain enzymes or receptors, thereby modulating biological pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as the cyclohexanol derivative, followed by functionalization with ethyl(2-methoxyethyl)amine and 2-methylbutan-2-ylation. Each step must be carefully controlled to avoid side reactions that could compromise the final product's integrity.

One of the challenges in working with compounds like 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is their potential sensitivity to environmental conditions such as temperature and pH. These factors can influence both their reactivity during synthesis and their stability during storage and handling. Therefore, researchers must employ stringent conditions and analytical techniques to monitor these parameters throughout the experimental process.

The pharmacological evaluation of 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol has revealed several interesting properties. Initial studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) drug development. Additionally, its structural features may make it useful in designing molecules that target other therapeutic areas, such as inflammation or pain management.

The future direction of research on this compound will likely involve further exploration of its pharmacological profile through both in vitro and in vivo studies. By examining its interactions with specific biological targets, researchers can gain insights into its mechanism of action and assess its potential as a lead compound for drug development. Additionally, computational methods such as molecular modeling will play a crucial role in understanding how this molecule interacts with biological systems at a molecular level.

In conclusion, 3-[Ethyl(2-methoxyethyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-oL (CAS No. 2138559-02-9) is a fascinating organic compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in the development of innovative treatments for various diseases.